Cas no 1354927-31-3 (4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine
• CAS No: 1354927-31-3
• MF: C₁₈H₁₆BrN₃O₂
• MW: 386.24254322052
• MDL: MFCD21335814
• CID: 5169324
• Update Time: 2026-03-04

4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine

• MDL： MFCD21335814
• Inchi： 1S/C18H16BrN3O2/c1-23-16-7-6-12(9-17(16)24-2)15-10-14(21-18(20)22-15)11-4-3-5-13(19)8-11/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key： YVTUIOKFKZXFNM-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OC)C(OC)=C2)=CC(C2=CC=CC(Br)=C2)=N1

Computed Properties

• Exact Mass: 385.043
• Monoisotopic Mass: 385.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3A^2

Additional information on 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine

Comprehensive Overview of 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine (CAS No. 1354927-31-3): Properties, Applications, and Research Insights

The compound 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine (CAS No. 1354927-31-3) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a bromophenyl and dimethoxyphenyl moiety, this molecule serves as a versatile intermediate for synthesizing bioactive compounds. Its CAS number (1354927-31-3) is frequently searched in chemical databases, reflecting its relevance in drug discovery and organic chemistry.

Recent studies highlight the growing interest in pyrimidine-based compounds due to their potential applications in kinase inhibition and cancer therapeutics. Researchers are particularly intrigued by the 3-bromophenyl and 3,4-dimethoxyphenyl groups, which contribute to enhanced binding affinity in target proteins. This aligns with trending searches on "small molecule inhibitors" and "structure-activity relationships (SAR)", making 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine a subject of cutting-edge investigations.

From a synthetic perspective, the compound's amine functionality at the 2-position of the pyrimidine ring allows for further derivatization, a feature often explored in medicinal chemistry optimization. Laboratories focusing on heterocyclic chemistry frequently query its synthesis protocols and purification methods, underscoring its practical utility. The presence of methoxy groups also introduces questions about solubility and metabolic stability, key parameters in drug design discussions.

In material science, the π-conjugated system of this pyrimidine derivative has sparked interest for potential use in organic electronics. Searches related to "organic semiconductors" and "fluorescence properties" often intersect with studies on similar structures. The bromine atom further enables cross-coupling reactions, a hot topic in polymer chemistry forums.

Analytical characterization of CAS No. 1354927-31-3 typically involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods address common user queries about compound identification and quality control in fine chemical production. The compound's thermal stability and crystallinity are also frequently discussed in patent literature and process chemistry publications.

As the pharmaceutical industry shifts toward targeted therapies, the role of 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine in developing selective enzyme modulators continues to expand. Its structural motifs appear in several preclinical candidates, particularly in neurodegenerative disease and inflammatory disorder research—areas generating substantial online search traffic among medicinal chemists.

Environmental and green chemistry considerations have also influenced recent studies on this compound. Researchers are investigating catalytic bromination methods and solvent-free reactions to improve the sustainability of its synthesis. These approaches respond to growing searches for "eco-friendly synthetic routes" and "atom economy" in organic transformations.

The commercial availability of 1354927-31-3 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Product listings often highlight its high purity grade and batch-to-batch consistency, addressing critical concerns in reproducible research. This accessibility has contributed to its inclusion in high-throughput screening libraries and fragment-based drug discovery campaigns.

Looking ahead, the scientific community anticipates novel applications of this pyrimidine scaffold in bioconjugation and proteolysis-targeting chimera (PROTAC) development. These emerging fields, which dominate current drug discovery search trends, may further elevate the importance of 4-(3-bromophenyl)-6-(3,4-dimethoxyphenyl)pyrimidin-2-amine as a valuable building block in next-generation therapeutics.